Cas no 59579-08-7 (Benzene, 1-chloro-2-(methoxymethyl)-)

Benzene, 1-chloro-2-(methoxymethyl)- structure
59579-08-7 structure
Product Name:Benzene, 1-chloro-2-(methoxymethyl)-
CAS No:59579-08-7
MF:C8H9ClO
MW:156.609461545944
CID:338205
PubChem ID:10975745
Update Time:2025-04-19

Benzene, 1-chloro-2-(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-chloro-2-(methoxymethyl)-
    • 1-chloro-2-(methoxymethyl)benzene
    • SCHEMBL7322910
    • SCHEMBL30377
    • 59579-08-7
    • DTXSID80450362
    • Inchi: 1S/C8H9ClO/c1-10-6-7-4-2-3-5-8(7)9/h2-5H,6H2,1H3
    • InChI Key: VVGDMTFRMSXUJC-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1COC

Computed Properties

  • Exact Mass: 156.03427
  • Monoisotopic Mass: 156.0341926g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 95.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
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